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Compound of Interest

Compound Name: Methyl citrate

Cat. No.: B7970192 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals like Methyl citrate. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a safe and efficient research environment.

Personal Protective Equipment (PPE)
When handling Methyl citrate, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The required PPE may vary depending on the

specific form of Methyl citrate (e.g., Trimethyl citrate or 2-Methylcitric Acid) and the nature of

the experiment. Always refer to the specific Safety Data Sheet (SDS) for the compound you are

using.

Core PPE Recommendations:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[1][2] Some sources indicate that for certain forms, like 2-Methylcitric Acid, eye

protection is critical as it can cause serious eye irritation.[2][3]

Skin Protection:

Gloves: Wear suitable protective gloves to prevent skin contact.[1] Nitrile gloves are a

common choice for general laboratory use, but it is advisable to consult the glove

manufacturer's resistance chart for specific chemical compatibility.
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Lab Coat: A lab coat or other protective clothing should be worn to prevent contamination

of personal clothing.[1]

Respiratory Protection: Use only in a well-ventilated area.[1] If there is a risk of inhaling dust

or vapors, a respirator may be necessary.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of Methyl citrate and

ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing fumes, dust, or vapors.[1]

Do not eat, drink, or smoke in areas where Methyl citrate is handled.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible substances such as strong oxidizing agents.[4]

Spill and Disposal Management
In the event of a spill or for routine disposal, follow these guidelines to mitigate risks and

ensure environmental compliance.

Spill Containment:

Prevent further leakage or spillage if it is safe to do so.[1]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it into a

suitable container for disposal.[1]
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Ensure the area is well-ventilated.

Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1]

Do not allow the product to enter drains, other waterways, or soil.[1]

Do not reuse empty containers.[1]

Quantitative Data Summary
Parameter Value Source

Trimethyl citrate

CAS Number 1587-20-8 [1]

Purity 98% [1]

2-Methylcitric Acid

CAS Number 6061-96-7 [5]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) were not available

in the searched documents.[1]
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Immediate Actions

Spill Containment & Cleanup

Post-Cleanup

Alert others in the area

Evacuate the immediate area if necessary

Assess the spill size and potential hazards

Don appropriate PPE (gloves, goggles, lab coat)

Ensure adequate ventilation

Contain the spill with absorbent material

Collect absorbed material into a labeled waste container

Decontaminate the spill area

Dispose of waste according to institutional and local regulations

Report the incident to the appropriate safety personnel

Restock spill cleanup supplies

Click to download full resolution via product page

Caption: Workflow for responding to a Methyl citrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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